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Compound of Interest

Compound Name: Methoxytrityl-N-PEG12-TFP ester

Cat. No.: B1469871

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxytrityl-N-PEG12-TFP ester is a heterobifunctional crosslinker that plays a crucial role
in bioconjugation and drug delivery research. This molecule incorporates three key functional
elements: a methoxytrityl (Mmt) protecting group, a discrete 12-unit polyethylene glycol
(PEG12) spacer, and a 2,3,5,6-tetrafluorophenyl (TFP) ester. This unique combination of
features provides researchers with a versatile tool for the precise and controlled modification of
biomolecules.

The Methoxytrityl group serves as an acid-labile protecting group for a primary amine, allowing
for orthogonal deprotection strategies in multi-step syntheses. The hydrophilic PEG12 spacer
enhances the aqgueous solubility of the molecule and its conjugates, reduces aggregation, and
provides a defined spatial separation between conjugated molecules. The TFP ester is a highly
reactive functional group that readily and specifically reacts with primary amines to form stable
amide bonds, offering superior stability in agueous solutions compared to the more common N-
hydroxysuccinimide (NHS) esters.

This technical guide provides a comprehensive overview of the chemical properties,
applications, and experimental protocols related to Methoxytrityl-N-PEG12-TFP ester,
empowering researchers to effectively utilize this reagent in their work.
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Chemical and Physical Properties

Methoxytrityl-N-PEG12-TFP ester is a well-defined molecule with consistent properties,

crucial for reproducible experimental outcomes. Below is a summary of its key chemical and

physical data.

Property

Value

Reference

Molecular Formula

Cs3H71FaNOas

[1]

Molecular Weight 1038.12 g/mol [1]
CAS Number 1334169-92-4 [2][3]
White to off-white solid or Inferred from similar
Appearance _ _
viscous oll compounds
_ _ Inferred from similar
Purity Typically >95%
compounds
Soluble in common organic
solvents such as DMSO, DMF,
Solubility dichloromethane, and [4]

acetonitrile. Limited solubility in

aqueous buffers.

Storage Conditions

Store at -20°C, desiccated and
protected from light. Allow to
warm to room temperature
before opening to prevent

moisture condensation.

[5]

Note: Some physical properties like boiling point and flash point have been reported for the
closely related Methoxytrityl-N-PEG8-TFP ester (Boiling Point: 821.9+£65.0 °C at 760 mmHg;
Flash Point: 450.9+34.3 °C) and can be considered as approximate values for the PEG12

analog.[6]

Core Functional Moieties: A Detailed Look
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The utility of Methoxytrityl-N-PEG12-TFP ester stems from the distinct properties of its three
main components:

1. Methoxytrityl (Mmt) Protecting Group:

The Mmt group is a bulky, hydrophobic protecting group for primary amines. Its key feature is
its lability under mild acidic conditions (e.g., dilute trifluoroacetic acid), while remaining stable to
a wide range of other reagents. This allows for selective deprotection of the amine, enabling
orthogonal synthesis strategies where other protecting groups that are sensitive to different
conditions are used.

2. Polyethylene Glycol (PEG12) Spacer:

The 12-unit monodisperse PEG spacer offers several advantages in bioconjugation:

» Enhanced Hydrophilicity: The PEG chain significantly increases the water solubility of the
crosslinker and the resulting conjugate, which is particularly beneficial when working with
hydrophobic molecules.

o Reduced Aggregation: The hydrophilic nature of the PEG spacer helps to prevent the
aggregation of conjugated proteins or other biomolecules.

o Defined Linker Length: As a discrete PEG (dPEG®), the linker has a precise length, leading
to greater homogeneity of the final conjugate compared to traditional polydisperse PEG
linkers. This is critical for applications requiring well-defined molecular architectures, such as
in the development of antibody-drug conjugates (ADCS).

e Biocompatibility: PEG is known for its low immunogenicity and toxicity, making it an ideal
spacer for in vivo applications.

3. Tetrafluorophenyl! (TFP) Ester:

The TFP ester is an amine-reactive functional group that forms a stable amide bond with
primary amines on biomolecules, such as the side chain of lysine residues or the N-terminus of
proteins. TFP esters have emerged as a superior alternative to NHS esters for several reasons:
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 Increased Stability: TFP esters exhibit significantly greater hydrolytic stability, particularly in
agueous solutions and at neutral to basic pH.[7] This provides a longer reaction window and
allows for more efficient conjugation with less reagent.

o Higher Reactivity: In the optimal pH range of 7.5-8.0, TFP esters are generally more reactive
towards primary amines than NHS esters.[7]

Experimental Protocols

The following are generalized protocols for the use of Methoxytrityl-N-PEG12-TFP ester. It is
crucial to optimize the reaction conditions for each specific application.

Protocol 1: General Procedure for Protein Conjugation

This protocol outlines the basic steps for conjugating Methoxytrityl-N-PEG12-TFP ester to a
protein containing accessible primary amines.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.5-8.0)

Methoxytrityl-N-PEG12-TFP ester

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)

Desalting column or dialysis cassette for purification
Procedure:

o Protein Preparation: Prepare the protein solution in a suitable amine-free buffer at a
concentration of 1-10 mg/mL.

o Reagent Preparation: Immediately before use, dissolve the Methoxytrityl-N-PEG12-TFP
ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL).
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» Conjugation Reaction: Add a 5-20 fold molar excess of the dissolved Methoxytrityl-N-
PEG12-TFP ester to the protein solution. The optimal molar ratio should be determined
empirically.

 Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or overnight at
4°C with gentle stirring.

e Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-
100 mM. Incubate for 15-30 minutes at room temperature.

 Purification: Remove excess, unreacted reagent and byproducts by desalting
chromatography or dialysis.

Protocol 2: Deprotection of the Methoxytrityl (Mmt)
Group

This protocol describes the removal of the Mmt group to expose the primary amine.
Materials:

o Mmt-protected conjugate

« Trifluoroacetic acid (TFA) solution (e.g., 2-5% TFA in dichloromethane or water)
e Neutralization buffer (e.g., saturated sodium bicarbonate)

¢ Organic solvent for extraction (e.g., dichloromethane)

Procedure:

» Dissolution: Dissolve the Mmt-protected conjugate in a suitable solvent.

o Acid Treatment: Add the TFA solution to the dissolved conjugate and stir at room
temperature. Monitor the reaction progress by TLC or LC-MS. Deprotection is typically
complete within 1-2 hours.

» Neutralization: Carefully neutralize the reaction mixture with the neutralization buffer.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1469871?utm_src=pdf-body
https://www.benchchem.com/product/b1469871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Extraction and Purification: If applicable, extract the deprotected product with an organic
solvent and purify using appropriate chromatographic techniques.

Applications in Research and Drug Development

The unique properties of Methoxytrityl-N-PEG12-TFP ester make it a valuable tool in a variety
of applications:

o Antibody-Drug Conjugates (ADCs): The defined PEG spacer and stable linkage chemistry
are highly desirable for the development of ADCs, where precise control over the drug-to-
antibody ratio (DAR) and linker stability are critical for therapeutic efficacy and safety.

o PEGylation of Proteins and Peptides: PEGylation with this reagent can improve the
pharmacokinetic properties of therapeutic proteins and peptides by increasing their
hydrodynamic size, enhancing solubility, and reducing immunogenicity.

o Surface Modification: The TFP ester can be used to immobilize biomolecules onto amine-
functionalized surfaces for applications in biosensors, microarrays, and biomaterials.

o Development of Complex Bioconjugates: The orthogonal Mmt protecting group allows for the
sequential addition of different molecules, enabling the synthesis of complex, multi-functional
bioconjugates.

Visualizing Workflows and Relationships

To better illustrate the utility of Methoxytrityl-N-PEG12-TFP ester, the following diagrams,
generated using the DOT language, depict a general experimental workflow and the logical
relationship of its functional components.
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Caption: Orthogonal synthesis workflow enabled by the Mmt protecting group.
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Caption: Functional components and applications of the crosslinker.

Conclusion

Methoxytrityl-N-PEG12-TFP ester is a powerful and versatile heterobifunctional crosslinker
that offers significant advantages for researchers in the fields of bioconjugation, drug delivery,
and materials science. Its well-defined structure, combining an acid-labile protecting group, a
hydrophilic spacer, and a highly stable and reactive amine-coupling group, provides a high
degree of control and precision in the design and synthesis of complex biomolecular
constructs. By understanding the properties and protocols outlined in this guide, researchers
can effectively leverage this reagent to advance their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-Depth Technical Guide to Methoxytrityl-N-PEG12-
TFP Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146987 1#what-is-methoxytrityl-n-pegl12-tfp-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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